Cas no 2137990-83-9 (7-(difluoromethyl)-3-ethylpyrazolo1,5-apyrimidin-5-ol)

• Product Name: 7-(difluoromethyl)-3-ethylpyrazolo1,5-apyrimidin-5-ol
• CAS No: 2137990-83-9
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 5908207
• PubChem ID: 165483682
• Update Time: 2025-06-11

7-(difluoromethyl)-3-ethylpyrazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-3-ethylpyrazolo1,5-apyrimidin-5-ol
• 2137990-83-9
• EN300-1130429
• 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol

• Inchi： 1S/C9H9F2N3O/c1-2-5-4-12-14-6(8(10)11)3-7(15)13-9(5)14/h3-4,8H,2H2,1H3,(H,13,15)
• InChI Key： VGODJUNPJIIDER-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC2=C(C=NN21)CC)=O)F

Computed Properties

• Exact Mass: 213.07136824g/mol
• Monoisotopic Mass: 213.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9Ų

Additional information on 7-(difluoromethyl)-3-ethylpyrazolo1,5-apyrimidin-5-ol

Comprehensive Overview of 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137990-83-9)

The compound 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137990-83-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and pyrazolo[1,5-a]pyrimidine moieties, make it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural versatility.

One of the key reasons for the growing interest in 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol is its relevance in drug discovery and medicinal chemistry. The pyrazolo[1,5-a]pyrimidine scaffold is known for its ability to interact with biological targets, making it a valuable building block for designing kinase inhibitors and anti-inflammatory agents. The presence of the difluoromethyl group further enhances its metabolic stability and binding affinity, which are critical factors in pharmaceutical development.

In addition to its pharmaceutical applications, 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol has also shown promise in agrochemical research. The compound's ability to modulate specific biochemical pathways makes it a potential candidate for developing crop protection agents. With the increasing demand for sustainable agriculture and eco-friendly pesticides, this compound aligns well with current industry trends.

The synthesis of 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol involves multi-step organic reactions, often requiring high-precision techniques and advanced analytical methods for characterization. Researchers frequently employ NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. These methodologies ensure the compound meets the stringent quality standards required for preclinical studies and industrial applications.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of pyrazolo[1,5-a]pyrimidine exhibit anti-proliferative effects against certain cancer cell lines. This has led to increased scrutiny of 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol as a scaffold for designing targeted therapies. Given the rising global focus on precision medicine, this compound could play a pivotal role in future oncology drug development.

From a commercial perspective, the demand for 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol is expected to grow, driven by its diverse applications and the expanding fine chemicals market. Suppliers and manufacturers are investing in scalable synthesis routes to meet the needs of academic and industrial researchers. Additionally, the compound's patent landscape is being closely monitored, as it could influence its accessibility and cost in the coming years.

In conclusion, 7-(difluoromethyl)-3-ethylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 2137990-83-9) represents a fascinating area of research with broad implications for pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and potential applications make it a compound worth watching in the evolving landscape of specialty chemicals and life sciences.